Cas no 1541672-58-5 (4-4-(2-methylpropyl)phenyl-1,3-oxazolidin-2-one)

• Product Name: 4-4-(2-methylpropyl)phenyl-1,3-oxazolidin-2-one
• CAS No: 1541672-58-5
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• CID: 5907872
• PubChem ID: 80256763
• Update Time: 2024-01-12

4-4-(2-methylpropyl)phenyl-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-4-(2-methylpropyl)phenyl-1,3-oxazolidin-2-one
• 1541672-58-5
• 4-[4-(2-methylpropyl)phenyl]-1,3-oxazolidin-2-one
• AKOS018819074
• EN300-1869040

• Inchi： 1S/C13H17NO2/c1-9(2)7-10-3-5-11(6-4-10)12-8-16-13(15)14-12/h3-6,9,12H,7-8H2,1-2H3,(H,14,15)
• InChI Key： GPPVXWZNWUONSG-UHFFFAOYSA-N
• SMILES： O1C(NC(C1)C1C=CC(=CC=1)CC(C)C)=O

Computed Properties

• Exact Mass: 219.125928785g/mol
• Monoisotopic Mass: 219.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes